Cas no 1094942-76-3 (2-ethylpiperidine-1-sulfonyl chloride)

• Product Name: 2-ethylpiperidine-1-sulfonyl chloride
• CAS No: 1094942-76-3
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• MDL: MFCD11624833
• CID: 5242124
• Update Time: 2025-06-09

2-ethylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinesulfonyl chloride, 2-ethyl-
• 2-ethylpiperidine-1-sulfonyl chloride

• MDL： MFCD11624833
• Inchi： 1S/C7H14ClNO2S/c1-2-7-5-3-4-6-9(7)12(8,10)11/h7H,2-6H2,1H3
• InChI Key： HRRLFZHVQZRGLI-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCCCC1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-ethylpiperidine-1-sulfonyl chloride

Comprehensive Overview of 2-Ethylpiperidine-1-sulfonyl chloride (CAS No. 1094942-76-3): Properties, Applications, and Industry Insights

2-Ethylpiperidine-1-sulfonyl chloride (CAS No. 1094942-76-3) is a specialized sulfonating reagent widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are pivotal in constructing complex molecular architectures. With its unique sulfonyl chloride functional group, it serves as a key intermediate for introducing sulfonamide moieties into target molecules, a feature highly sought after in drug discovery and material science.

The growing demand for high-performance intermediates like 2-ethylpiperidine-1-sulfonyl chloride is driven by advancements in small-molecule therapeutics and agrochemical formulations. Researchers frequently search for "sulfonyl chloride applications" or "piperidine derivatives in drug design," reflecting the compound's relevance in modern chemistry. Its compatibility with amide coupling reactions and heterocyclic functionalization makes it indispensable for optimizing bioactive compounds.

From a structural perspective, 2-ethylpiperidine-1-sulfonyl chloride combines the rigidity of a piperidine ring with the reactivity of a sulfonyl chloride group. This dual functionality enables selective modifications at both the nitrogen and sulfur centers, a topic often explored in queries like "how to handle sulfonyl chlorides safely" or "piperidine-based building blocks." Such properties align with industry trends emphasizing atom-economical synthesis and green chemistry principles.

In pharmaceutical contexts, this compound addresses the need for versatile sulfonylation agents, as evidenced by searches for "sulfonamide drugs mechanism." Its ethyl substituent enhances solubility in organic solvents, simplifying purification—a critical factor for labs focusing on "high-purity synthetic intermediates." Additionally, its stability under controlled conditions supports scalable production, meeting the demand for "reliable chemical reagents" in industrial settings.

Emerging applications in material science further elevate the importance of CAS No. 1094942-76-3. For instance, its incorporation into polymeric sulfonamides improves thermal stability, a feature highlighted in searches like "heat-resistant polymer additives." The compound's role in designing advanced coatings and catalysts also resonates with sustainable innovation trends, such as "eco-friendly catalytic systems."

Quality control protocols for 2-ethylpiperidine-1-sulfonyl chloride often involve HPLC analysis and spectroscopic characterization, topics frequently queried as "analytical methods for sulfonyl chlorides." Strict adherence to Good Manufacturing Practices (GMP) ensures consistency, particularly for users seeking "pharma-grade reagents." Storage recommendations—such as anhydrous conditions—are another common search focus, underscoring the compound's sensitivity to moisture.

In summary, 2-ethylpiperidine-1-sulfonyl chloride (CAS No. 1094942-76-3) bridges multiple scientific disciplines through its multifunctional reactivity and structural adaptability. As research into tailored sulfonamides and nitrogen heterocycles expands, this compound will remain integral to innovations across pharmaceuticals, agrochemicals, and functional materials.